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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methoxy-poly(ethylene glycol)-21-

hydroxyl (m-PEG21-OH), a monodisperse polyethylene glycol (PEG) derivative crucial for

bioconjugation, drug delivery, and nanoparticle functionalization. This document details its

chemical properties, CAS number information, reliable suppliers, and comprehensive

experimental protocols for its application in research and development.

Chemical Identity and Properties
m-PEG21-OH is a hydrophilic polymer composed of a methoxy-capped polyethylene glycol

chain with 21 ethylene glycol units and a terminal hydroxyl group. This specific structure offers

a balance of water solubility and a reactive site for further chemical modification.

CAS Number: It is important to note that a specific CAS number for m-PEG21-OH is not

individually assigned. Instead, it falls under the general CAS number for methoxypolyethylene

glycols, which is 9004-74-4[1][2][3]. When sourcing this compound, it is crucial to specify the

desired number of ethylene glycol units or the corresponding molecular weight.

The calculated molecular weight of m-PEG21-OH is approximately 955.15 g/mol .

Commercially available products may have a slight molecular weight distribution, which is

characterized by the polydispersity index (PDI). For research and pharmaceutical applications,

a low PDI (typically ≤ 1.05) is desirable to ensure batch-to-batch consistency.
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Quantitative Data Summary
The following table summarizes the key quantitative data for m-PEG-OH with a degree of

polymerization around 21 (molecular weight ≈ 950-1050 g/mol ).

Property Value References

Average Molecular Weight (

g/mol )
950 - 1050 [4]

Polydispersity Index (PDI) ≤ 1.05 [2]

Solubility

Soluble in water, DMSO, DMF,

chloroform, methylene

chloride. Less soluble in

ethanol and toluene. Insoluble

in diethyl ether.

Density (g/mL) ~1.125

Physical Form
White to off-white waxy solid or

powder

Supplier Information
Several chemical suppliers specialize in providing high-purity PEG derivatives for research and

pharmaceutical development. When sourcing m-PEG21-OH, it is advisable to request a

certificate of analysis (CoA) that specifies the average molecular weight and PDI.

Potential Suppliers:

Biopharma PEG: Offers a wide range of m-PEG-OH products with various molecular weights

and can provide custom synthesis.

Creative PEGWorks: A leading supplier of PEGylation reagents, offering m-PEG-OH with low

PDI.

Polysciences, Inc.: Provides a variety of poly(ethylene glycol) monomethyl ethers for

biomedical applications.
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MedChemExpress: Supplies m-PEG-OH derivatives, often used as linkers in PROTAC

development.

BroadPharm: Specializes in PEG linkers for bioconjugation and drug delivery.

AxisPharm: Offers a comprehensive catalog of PEG linkers, including various m-PEG

derivatives.

Experimental Protocols
The terminal hydroxyl group of m-PEG21-OH is not sufficiently reactive for direct conjugation to

most biomolecules. Therefore, an activation step is typically required to convert the hydroxyl

group into a more reactive functional group.

Activation of the Terminal Hydroxyl Group
A common method for activating the hydroxyl group is to convert it into an amine-reactive N-

hydroxysuccinimide (NHS) ester. This is generally a two-step process involving oxidation of the

alcohol to a carboxylic acid, followed by reaction with N-hydroxysuccinimide.

Step 1: Oxidation to Carboxylic Acid

Materials: m-PEG21-OH, Jones reagent (chromium trioxide in sulfuric acid) or

TEMPO/NaOCl, acetone, dichloromethane, water, brine, anhydrous sodium sulfate.

Procedure:

Dissolve m-PEG21-OH in acetone and cool the solution to 0°C.

Slowly add Jones reagent dropwise while stirring. The reaction progress can be monitored

by a color change from orange to green.

Once the reaction is complete, quench with isopropanol.

Remove the acetone under reduced pressure.

Add water to the residue and extract the product with dichloromethane.
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Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solution to obtain the crude m-PEG21-COOH. Purification can be

achieved by column chromatography.

Step 2: NHS Ester Formation

Materials: m-PEG21-COOH, N-hydroxysuccinimide (NHS), 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC), anhydrous

dichloromethane or DMF.

Procedure:

Dissolve m-PEG21-COOH and NHS (1.1 equivalents) in anhydrous dichloromethane.

Add EDC (1.1 equivalents) to the solution and stir at room temperature for 4-16 hours

under an inert atmosphere.

Monitor the reaction by Thin Layer Chromatography (TLC).

Once the starting material is consumed, filter the reaction mixture to remove any

precipitated urea byproduct (if DCC is used).

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

The resulting m-PEG21-NHS can be precipitated in cold diethyl ether and dried under

vacuum.

Protein PEGylation Protocol
This protocol describes a general procedure for conjugating the activated m-PEG21-NHS to

primary amine groups (e.g., lysine residues) on a protein.
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Materials: Protein of interest, m-PEG21-NHS, reaction buffer (e.g., phosphate-buffered

saline, PBS, pH 7.4), quenching solution (e.g., Tris or glycine).

Procedure:

Dissolve the protein in the reaction buffer to a known concentration (e.g., 1-10 mg/mL).

Dissolve m-PEG21-NHS in a small amount of anhydrous DMSO or DMF.

Add the activated PEG solution to the protein solution. The molar ratio of PEG to protein

will need to be optimized for the desired degree of PEGylation.

Incubate the reaction mixture at a controlled temperature (e.g., 4°C or room temperature)

with gentle stirring for a specific duration (e.g., 1-4 hours).

Monitor the reaction progress using SDS-PAGE, which will show an increase in the

molecular weight of the PEGylated protein.

Quench the reaction by adding the quenching solution to react with any excess m-PEG21-

NHS.

Purify the PEGylated protein from unreacted PEG and protein using techniques such as

size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX).

Visualizations
Chemical Structure of m-PEG21-OH
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Methoxy Cap PEG Chain (n=21) Hydroxyl Group

H3C O CH2 CH2 O n H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11931287?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/product/mPEG-OH.html
https://creativepegworks.com/product/mpeg-oh-2k-da-10g
https://www.medchemexpress.com/m-peg-oh-mw5000.html
https://www.products.pcc.eu/en/id/8977/mpeg-1000-methoxy-polyethylene-glycol-3/
https://www.benchchem.com/product/b11931287#m-peg21-oh-cas-number-and-supplier-information
https://www.benchchem.com/product/b11931287#m-peg21-oh-cas-number-and-supplier-information
https://www.benchchem.com/product/b11931287#m-peg21-oh-cas-number-and-supplier-information
https://www.benchchem.com/product/b11931287#m-peg21-oh-cas-number-and-supplier-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11931287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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